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Compound of Interest

Compound Name: DL-Adrenaline

Cat. No.: B7769847

For Immediate Release — In the dynamic environment of research and drug development, the
safe handling and disposal of chemical compounds are paramount. This document provides
essential guidance on the proper disposal procedures for DL-Adrenaline (also known as
epinephrine), a widely used catecholamine, ensuring the safety of laboratory personnel and
compliance with environmental regulations.

DL-Adrenaline in its pure form (CAS #51-43-4) is classified as an acutely hazardous waste
(P042) by the Environmental Protection Agency (EPA).[1][2] This designation necessitates strict
adherence to Resource Conservation and Recovery Act (RCRA) guidelines for its disposal. It is
crucial to distinguish pure DL-Adrenaline from its salt forms, which are commonly used in
healthcare settings and are not typically subject to the same P-listing.[1][3][4]

Chemical and Physical Properties of DL-Adrenaline

A thorough understanding of DL-Adrenaline's properties is fundamental to its safe handling
and disposal.
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Property Value

CAS Number 329-65-7

Molecular Formula CoH13NOs3

Molecular Weight 183.21 g/mol

Appearance Off-white to light brown powder
Solubility Sparingly soluble in water and alcohol

- Sensitive to light, air, heat, and alkaline
Stability B
conditions.[5] Darkens upon exposure.

Primary Disposal Procedure: Hazardous Waste
Collection

The recommended and most compliant method for disposing of DL-Adrenaline is through a
licensed hazardous waste disposal company.

Step-by-Step Protocol:

o Containerization: Keep DL-Adrenaline waste in its original container or a clearly labeled,
compatible, and tightly sealed container. The label should include the words "Hazardous
Waste," the chemical name "DL-Adrenaline," and the associated hazard pictograms.

e Segregation: Do not mix DL-Adrenaline waste with other chemical waste streams.

o Storage: Store the waste container in a designated, secure satellite accumulation area away
from light, heat, and incompatible materials such as acids, acid chlorides, acid anhydrides,
and oxidizers.[5]

e Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste contractor to schedule a pickup.

Generate DL-Adrenaline Waste Package in a Labeled, Store in Designated Contact EHS for Pickup L_|censed antrac_tor
Sealed Container Hazardous Waste Area Disposal (Incineration)
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Figure 1. Standard workflow for the disposal of DL-Adrenaline as hazardous waste.

Secondary Procedure: In-Lab Chemical Degradation
(for Small Spills and Residues)

Disclaimer: This procedure should only be performed by trained personnel in a controlled
laboratory setting, wearing appropriate personal protective equipment (PPE), including a lab
coat, safety goggles, and chemical-resistant gloves. This method is intended for the treatment
of small quantities of DL-Adrenaline. For bulk amounts, the primary disposal procedure must
be followed.

DL-Adrenaline is susceptible to oxidative degradation, particularly in alkaline conditions. This
property can be utilized for its in-lab neutralization.

Experimental Protocol for Oxidative Degradation:

o Preparation: In a chemical fume hood, prepare a 10% solution of sodium hypochlorite
(household bleach) in water. Also, prepare a dilute solution of a weak acid (e.g., 5% acetic
acid) and a weak base (e.g., 5% sodium bicarbonate) for final pH adjustment.

o Dissolution: If dealing with solid DL-Adrenaline, dissolve it in a minimal amount of water.

o Degradation: Slowly and with stirring, add the 10% sodium hypochlorite solution to the DL-
Adrenaline solution in a 10:1 (v/v) ratio of bleach solution to adrenaline solution. The
solution may change color, indicating a reaction.

» Reaction Time: Allow the mixture to react for at least one hour to ensure complete
degradation.

o Neutralization: Test the pH of the resulting solution. Neutralize it to a pH between 6.0 and 8.0
by adding the dilute acid or base dropwise.

o Disposal of Treated Solution: Once neutralized, the solution can typically be disposed of
down the drain with copious amounts of water, in accordance with local regulations. Always
confirm your institution's specific policies for the disposal of treated chemical waste.
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Figure 2. Decision pathway for DL-Adrenaline disposal.

By adhering to these procedures, researchers, scientists, and drug development professionals
can ensure the safe and compliant disposal of DL-Adrenaline, fostering a secure laboratory

environment and upholding environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of DL-Adrenaline: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769847#dl-adrenaline-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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